Cas no 211372-31-5 (7-nitro-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 7-nitro-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 211372-31-5
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 1403235
• PubChem ID: 12136852
• Update Time: 2025-04-20

7-nitro-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 7-nitro-1,2,3,4-tetrahydronaphthalen-1-amine
• 7-nitro-1,2,3,4-tetrahydro-1-naphthalenamine
• DTXSID40478289
• 7-nitro-1,2,3,4-tetrahydro-1-naphthylamine
• EN300-718032
• 211372-31-5
• SCHEMBL6478814
• ASDSSALPMXLNCA-UHFFFAOYSA-N

• Inchi： 1S/C10H12N2O2/c11-10-3-1-2-7-4-5-8(12(13)14)6-9(7)10/h4-6,10H,1-3,11H2
• InChI Key： ASDSSALPMXLNCA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(CCC2)N)=O

Computed Properties

• Exact Mass: 192.08996
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16